Cas no 1393897-36-3 (3-Piperidineethanamine, (3R)-)

• Product Name: 3-Piperidineethanamine, (3R)-
• CAS No: 1393897-36-3
• MF: C₇H₁₆N₂
• MW: 128.215341567993
• CID: 5830567
• PubChem ID: 1514242
• Update Time: 2025-05-25

3-Piperidineethanamine, (3R)- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidineethanamine, (3R)-
• (R)-2-piperidin-3-ylethanamine
• 1393897-36-3
• EN300-7248441
• 2-[(3R)-piperidin-3-yl]ethan-1-amine

• Inchi： 1S/C7H16N2/c8-4-3-7-2-1-5-9-6-7/h7,9H,1-6,8H2/t7-/m1/s1
• InChI Key： JJMGBQYNPQTPPB-SSDOTTSWSA-N
• SMILES： N1CCC[C@H](CCN)C1

Computed Properties

• Exact Mass: 128.131348519g/mol
• Monoisotopic Mass: 128.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 73.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 0.892±0.06 g/cm3(Predicted)
• Boiling Point: 195.9±8.0 °C(Predicted)
• pka: 10.42±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-Piperidineethanamine, (3R)-

Recent Advances in the Study of 3-Piperidineethanamine, (3R)- (CAS: 1393897-36-3) in Chemical Biology and Pharmaceutical Research

The compound 3-Piperidineethanamine, (3R)- (CAS: 1393897-36-3) has recently emerged as a significant focus in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This chiral piperidine derivative serves as a crucial building block for the synthesis of various bioactive molecules, particularly in the design of central nervous system (CNS) therapeutics and enzyme inhibitors. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel dopamine receptor modulators and sigma-1 receptor ligands, demonstrating promising pharmacological profiles.

Structural analyses of 3-Piperidineethanamine, (3R)- reveal its unique three-dimensional configuration that enables selective interactions with biological targets. The (3R)-enantiomer specifically has shown superior binding affinity compared to its (3S)-counterpart in several receptor systems, making it particularly valuable for stereoselective drug design. Advanced computational modeling studies published in 2023 have further elucidated the molecular basis for this enantiomeric preference, providing critical insights for rational drug design approaches.

Recent synthetic methodologies have significantly improved the production efficiency of 1393897-36-3, with several research groups reporting novel asymmetric synthesis routes that achieve >99% enantiomeric excess. A 2024 study in the Journal of Medicinal Chemistry demonstrated a biocatalytic approach using engineered transaminases that reduced production costs by 40% while maintaining high purity standards. These advancements address previous challenges in large-scale production and have facilitated more extensive pharmacological evaluation of derivatives.

Pharmacological investigations have revealed that 3-Piperidineethanamine, (3R)- derivatives exhibit excellent blood-brain barrier permeability, making them particularly suitable for CNS-targeted therapies. Recent preclinical studies have identified several lead compounds showing nanomolar affinity for dopamine D3 receptors with exceptional subtype selectivity over D2 receptors. This selectivity profile represents a significant advancement in developing treatments for Parkinson's disease and schizophrenia with reduced side effects.

The safety profile of 1393897-36-3 derivatives has been extensively evaluated in recent toxicological studies. A comprehensive 2023 assessment published in Chemical Research in Toxicology reported favorable in vitro and in vivo safety parameters for several advanced derivatives, with no significant genotoxicity or cardiotoxicity observed at therapeutic concentrations. These findings support the continued development of this chemical scaffold for clinical applications.

Emerging applications of 3-Piperidineethanamine, (3R)- extend beyond CNS disorders. Recent studies have explored its incorporation into proteolysis-targeting chimeras (PROTACs) for targeted protein degradation, demonstrating enhanced cellular permeability compared to traditional designs. Additionally, its utility in radiopharmaceutical development has been investigated, with several 18F-labeled derivatives showing promise as PET imaging agents for neurological disorders.

Future research directions for 1393897-36-3 derivatives include optimization of pharmacokinetic properties and expansion into new therapeutic areas. Several pharmaceutical companies have disclosed ongoing development programs targeting pain management, neurodegenerative diseases, and psychiatric disorders using this scaffold. The continued evolution of synthetic methodologies and biological evaluations positions 3-Piperidineethanamine, (3R)- as a cornerstone structure in modern medicinal chemistry with significant potential for clinical translation.